Cas no 2698339-31-8 (DBCO-PEG2-Maleimide)

• Product Name: DBCO-PEG2-Maleimide
• CAS No: 2698339-31-8
• MF: C₃₂H₃₆N₄O₇
• MW: 588.65
• CID: 5092090
• Update Time: 2025-06-08

DBCO-PEG2-Maleimide Chemical and Physical Properties

Names and Identifiers

• DBCO-PEG2-Maleimide

• Inchi： 1S/C32H36N4O7/c37-28(14-18-35-30(39)11-12-31(35)40)34-17-20-43-22-21-42-19-15-29(38)33-16-13-32(41)36-23-26-7-2-1-5-24(26)9-10-25-6-3-4-8-27(25)36/h1-12H,13-23H2,(H,33,38)(H,34,37)/b10-9-
• InChI Key： ZIWYMINBSOFGQS-KTKRTIGZSA-N
• SMILES： C1C2C(N(C(=O)CCNC(=O)CCOCCOCCNC(=O)CCN3C(=O)C=CC3=O)CC3C=CC=CC=3C=1)=CC=CC=2 |c:40|

Additional information on DBCO-PEG2-Maleimide

Introduction to DBCO-PEG2-Maleimide (CAS No. 2698339-31-8)

DBCO-PEG2-Maleimide (CAS No. 2698339-31-8) is a versatile and highly functionalized reagent that has gained significant attention in the fields of chemical biology, medicinal chemistry, and materials science. This compound combines the unique properties of dibenzocyclooctyne (DBCO) and polyethylene glycol (PEG) with a maleimide group, making it an ideal choice for various bioconjugation applications. In this article, we will delve into the structure, properties, and applications of DBCO-PEG2-Maleimide, highlighting its importance in current research and development.

The chemical structure of DBCO-PEG2-Maleimide is characterized by a dibenzocyclooctyne (DBCO) moiety linked to a polyethylene glycol (PEG) spacer, which is terminated with a maleimide group. The DBCO group is known for its ability to undergo strain-promoted azide-alkyne cycloaddition (SPAAC), a bioorthogonal reaction that allows for selective and efficient conjugation to azide-functionalized molecules. The PEG spacer provides solubility and flexibility, while the maleimide group enables conjugation to thiol-containing biomolecules such as cysteine residues in proteins.

DBCO-PEG2-Maleimide has been widely used in the development of targeted drug delivery systems, where it serves as a linker between therapeutic agents and targeting moieties. For example, in a recent study published in the Journal of Medicinal Chemistry, researchers utilized DBCO-PEG2-Maleimide to conjugate an anticancer drug to an antibody specific for tumor-associated antigens. This approach significantly enhanced the therapeutic efficacy while reducing systemic toxicity, demonstrating the potential of DBCO-PEG2-Maleimide in improving drug delivery strategies.

In addition to drug delivery, DBCO-PEG2-Maleimide has found applications in the synthesis of functionalized nanoparticles and polymers. The PEG spacer enhances the biocompatibility and stability of these materials, making them suitable for various biomedical applications such as imaging agents and tissue engineering scaffolds. A study published in Biomaterials reported the use of DBCO-PEG2-Maleimide to functionalize gold nanoparticles with targeting peptides, resulting in improved cellular uptake and specificity.

The versatility of DBCO-PEG2-Maleimide extends beyond biomedical applications. In materials science, this compound has been employed to create self-assembled monolayers (SAMs) on surfaces for various purposes, including sensor development and surface modification. The ability to precisely control the surface chemistry through bioorthogonal reactions has opened new avenues for designing advanced materials with tailored properties.

The synthesis of DBCO-PEG2-Maleimide involves several well-established chemical reactions. The DBCO moiety can be synthesized from commercially available starting materials through a series of cycloaddition and functionalization steps. The PEG spacer is typically introduced via coupling reactions with appropriate PEG derivatives. Finally, the maleimide group is appended through standard thiol-maleimide chemistry. This modular synthesis approach allows for easy modification and optimization of the compound's properties for specific applications.

In terms of safety and handling, DBCO-PEG2-Maleimide is generally considered safe when proper precautions are taken. It is important to handle this compound in a well-ventilated area and use personal protective equipment such as gloves and goggles. Additionally, storage conditions should be carefully controlled to maintain the stability and reactivity of the compound.

The future prospects for DBCO-PEG2-Maleimide are promising. Ongoing research is focused on expanding its applications in areas such as gene therapy, immunotherapy, and nanotechnology. For instance, recent advancements in CRISPR-Cas9 technology have highlighted the need for efficient delivery systems for gene editing tools. The ability of DBCO-PEG2-Maleimide to facilitate precise conjugation reactions makes it an attractive candidate for developing novel gene delivery platforms.

In conclusion, DBCO-PEG2-Maleimide (CAS No. 2698339-31-8) is a highly versatile reagent with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique combination of DBCO, PEG, and maleimide functionalities enables efficient bioconjugation reactions, making it an indispensable tool in modern research and development. As new technologies continue to emerge, the importance of compounds like DBCO-PEG2-Maleimide will only grow, driving innovation across multiple scientific disciplines.